![molecular formula C29H34Cl2FN3O3 B14823500 (3S)-6-chloro-3'-(3-chloro-2-fluorophenyl)-5'-(2,2-dimethylpropyl)-N-(4-hydroxycyclohexyl)-2-oxospiro[1H-indole-3,4'-pyrrolidine]-2'-carboxamide](/img/structure/B14823500.png)
(3S)-6-chloro-3'-(3-chloro-2-fluorophenyl)-5'-(2,2-dimethylpropyl)-N-(4-hydroxycyclohexyl)-2-oxospiro[1H-indole-3,4'-pyrrolidine]-2'-carboxamide
Overview
Description
MI-773 is a recently developed small-molecule inhibitor of the mouse double minute 2 (MDM2) proto-oncogene . MDM2 is a ubiquitin ligase that facilitates the proteasomal degradation of the tumour protein p53, a transcription factor involved in cell cycle regulation, apoptotic cell death, and maintenance of genetic stability . By inhibiting MDM2, MI-773 aims to restore the function of p53, making it an attractive candidate for cancer therapy .
Properties
Molecular Formula |
C29H34Cl2FN3O3 |
|---|---|
Molecular Weight |
562.5 g/mol |
IUPAC Name |
(3S)-6-chloro-3'-(3-chloro-2-fluorophenyl)-5'-(2,2-dimethylpropyl)-N-(4-hydroxycyclohexyl)-2-oxospiro[1H-indole-3,4'-pyrrolidine]-2'-carboxamide |
InChI |
InChI=1S/C29H34Cl2FN3O3/c1-28(2,3)14-22-29(19-12-7-15(30)13-21(19)34-27(29)38)23(18-5-4-6-20(31)24(18)32)25(35-22)26(37)33-16-8-10-17(36)11-9-16/h4-7,12-13,16-17,22-23,25,35-36H,8-11,14H2,1-3H3,(H,33,37)(H,34,38)/t16?,17?,22?,23?,25?,29-/m0/s1 |
InChI Key |
IDKAKZRYYDCJDU-MUDRYQJISA-N |
Isomeric SMILES |
CC(C)(C)CC1[C@]2(C(C(N1)C(=O)NC3CCC(CC3)O)C4=C(C(=CC=C4)Cl)F)C5=C(C=C(C=C5)Cl)NC2=O |
Canonical SMILES |
CC(C)(C)CC1C2(C(C(N1)C(=O)NC3CCC(CC3)O)C4=C(C(=CC=C4)Cl)F)C5=C(C=C(C=C5)Cl)NC2=O |
Origin of Product |
United States |
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